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Compound of Interest

Compound Name: 6-Bromo-1-methylcyclohexene

Cat. No.: B3383314 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 6-
Bromo-1-methylcyclohexene. The following procedures are designed to ensure the safe

execution of laboratory operations involving this compound.

I. Hazard Identification and Quantitative Data
6-Bromo-1-methylcyclohexene is a flammable liquid and vapor that can cause skin, eye, and

respiratory irritation.[1] Inhalation may lead to symptoms such as headache, dizziness, and

nausea.[1] It is crucial to handle this chemical with appropriate engineering controls and

personal protective equipment to minimize exposure.
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Property Value Source

Molecular Formula C₇H₁₁Br [2]

Molecular Weight 175.07 g/mol [2]

Physical State Liquid [1][3]

Appearance Colorless to light yellow liquid [1][3]

Boiling Point
94 - 96 °C / 201.2 - 204.8 °F

(for a related compound)
[3]

Hazards

Flammable liquid and vapor.[1]

Causes skin irritation.[1][4]

Causes serious eye irritation.

[1][4] May cause respiratory

irritation.[1][5]

II. Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted before handling 6-Bromo-1-
methylcyclohexene to ensure the appropriate level of PPE is selected.[6][7] The minimum

required PPE includes:

Eye and Face Protection: Chemical safety goggles that meet ANSI Z87 standards are

required.[8] In situations with a higher risk of splashing, a face shield should be worn in

addition to goggles.[6]

Skin and Body Protection: A flame-retardant lab coat is essential.[9] For tasks with a high

potential for splashes, a chemically resistant apron over the lab coat is recommended.[7]

Long pants and closed-toe shoes are mandatory.[8]

Hand Protection: Due to the nature of halogenated organic compounds, appropriate

chemical-resistant gloves are critical. Nitrile gloves may be suitable for incidental contact, but

for prolonged handling, heavier-duty gloves such as neoprene or butyl rubber are

recommended.[10][11][12] Always inspect gloves for any signs of degradation or perforation

before use.[13]
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Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood.[1][5] If engineering controls are insufficient to maintain exposure

below acceptable limits, a NIOSH-approved respirator may be necessary.

III. Operational Plan: Step-by-Step Guidance
A. Receiving and Storage

Inspection: Upon receipt, inspect the container for any damage or leaks.

Storage: Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.

[5][9] The container should be kept tightly closed.[5][9] Grounding and bonding of the

container and receiving equipment are necessary to prevent static discharge.[5] Store away

from incompatible materials such as strong oxidizing agents and strong bases.[5]

B. Handling and Use

Preparation: Ensure a chemical fume hood is operational and that an eyewash station and

safety shower are readily accessible.[5]

Personal Protective Equipment: Don all required PPE as outlined in Section II.

Dispensing: Use only non-sparking tools and explosion-proof equipment.[5] When

transferring, ground and bond all containers to prevent static electricity buildup.

Procedure: Conduct all work within a certified chemical fume hood to minimize inhalation

exposure.[5] Avoid contact with eyes, skin, and clothing.[5]

Contingency: Have appropriate spill cleanup materials (inert absorbent material) readily

available.[5]

C. Spill Management

Evacuation: In case of a large spill, evacuate the immediate area.

Control: Remove all sources of ignition.[5]

Containment: Use an inert absorbent material to contain the spill.[5]
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Cleanup: Carefully collect the absorbed material using non-sparking tools and place it into a

suitable, closed container for disposal.[5]

Ventilation: Ensure the area is well-ventilated during and after the cleanup.

D. Disposal Plan

Waste Characterization: 6-Bromo-1-methylcyclohexene waste is considered hazardous.[1]

Containerization: Collect all waste, including contaminated absorbent materials and

disposable PPE, in a clearly labeled, sealed, and appropriate hazardous waste container.

Disposal: Dispose of the hazardous waste through a licensed chemical waste disposal

company, following all local, state, and federal regulations.[5][14] Do not dispose of it down

the drain.[14]

IV. Workflow Diagram
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Workflow for Handling 6-Bromo-1-methylcyclohexene
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Caption: Safe handling workflow for 6-Bromo-1-methylcyclohexene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b3383314?utm_src=pdf-custom-synthesis
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL12909~~PDF~~MTR~~CGV4~~EN~~2025-09-22%2020:24:43~~6-Bromo-1-hexene~~
https://pubchem.ncbi.nlm.nih.gov/compound/6-Bromo-1-methylcyclohexene
https://pubchem.ncbi.nlm.nih.gov/compound/6-Bromo-1-methylcyclohexene
https://www.fishersci.com/store/msds?partNumber=AAL02640&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/B3711_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AAL12909&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.uah.edu/images/OEHS/researchsafety/07.07.04_lab_ppe_2013.pdf
https://allanchem.com/choose-ppe-chemical-work/
https://chem.libretexts.org/Ancillary_Materials/Demos_Techniques_and_Experiments/Chemical_Safety/Proper_protective_equipment
https://www.chemicalbook.com/msds/6-bromo-1-hexene.pdf
https://www.sjsu.edu/fdo/services/ehs/ehs-docs/ppe/Personal%20Protective%20Equipment%20Hands.pdf
https://chemistrytalk.org/lab-safety-equipment-ppe/
https://safety.fsu.edu/safety_manual/OSHA%20Glove%20Selection%20Chart.pdf
https://cdn.mscdirect.com/global/media/pdf/search/ansell/ansell-chemical-glove-resistance-guide.pdf
https://www.chemicalbook.com/msds/1-bromo-3-methylcyclohexane.pdf
https://www.benchchem.com/product/b3383314#personal-protective-equipment-for-handling-6-bromo-1-methylcyclohexene
https://www.benchchem.com/product/b3383314#personal-protective-equipment-for-handling-6-bromo-1-methylcyclohexene
https://www.benchchem.com/product/b3383314#personal-protective-equipment-for-handling-6-bromo-1-methylcyclohexene
https://www.benchchem.com/product/b3383314#personal-protective-equipment-for-handling-6-bromo-1-methylcyclohexene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3383314?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3383314?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3383314?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

